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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols

for the production and detection of the superheavy element isotope Hassium-271 (²⁷¹Hs). The

methodologies described are based on techniques employed at leading heavy element

research facilities such as the GSI Helmholtz Centre for Heavy Ion Research.

I. Introduction
Hassium (Hs), with atomic number 108, is a synthetic, superheavy element.[1][2][3] Its isotopes

are highly radioactive and are produced in minute quantities through nuclear fusion reactions.

[2][3] The isotope Hassium-271 is of particular interest due to its relatively long half-life

compared to other known Hassium isotopes, making it a candidate for more detailed studies of

the nuclear and chemical properties of superheavy elements.[4] The detection of ²⁷¹Hs relies on

identifying its characteristic alpha decay.

II. Quantitative Data Summary
The decay properties of Hassium-271 and its neighboring isotopes are crucial for its

unambiguous identification. The primary decay mode for these isotopes is alpha decay, leading

to a chain of subsequent decays that can be genetically correlated.
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Isotope Half-life (t½) Decay Mode
Alpha Decay
Energy (MeV)

Daughter
Isotope

²⁷¹Hs ~4 s - 46 s[4][5] α ~9.9[6] ²⁶⁷Sg

²⁷⁰Hs ~3.6 s - 7.6 s[4] α ~8.83[4] ²⁶⁶Sg

²⁶⁹Hs ~13 s[4] α ²⁶⁵Sg

²⁶⁷Sg α, SF ²⁶³Rf

Note: The half-life of ²⁷¹Hs has some uncertainty due to the low number of observed decay

events.[4]

III. Experimental Protocols
The experimental setup for detecting Hassium-271 decay involves the production of the isotope

via a nuclear fusion reaction, its rapid separation from the primary beam and other reaction

products, and the detection of its subsequent alpha decay.

1. Production of Hassium-271

Hassium isotopes are typically produced via "hot" or "cold" fusion reactions. For neutron-rich

isotopes like ²⁷¹Hs, a "hot" fusion reaction is often employed.

Ion Source and Accelerator: A high-intensity beam of heavy ions is generated in an ion

source and accelerated to a specific energy by a linear accelerator, such as the UNILAC at

GSI.[7]

Projectile and Target: For the production of Hassium isotopes, a common reaction involves

bombarding a target of a heavy element with a lighter, energetic projectile. For instance,

isotopes of Hassium have been synthesized by bombarding a Curium-248 (²⁴⁸Cm) target

with Magnesium-26 (²⁶Mg) ions.[8][9]

Nuclear Fusion Reaction: The projectile ions fuse with the target nuclei to form a highly

excited compound nucleus. This compound nucleus then de-excites by evaporating a

specific number of neutrons to form the desired Hassium isotope. For ²⁷¹Hs, this would likely

involve a reaction with a specific number of evaporated neutrons (xn).
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2. Separation of Hassium-271

The newly formed Hassium atoms must be rapidly and efficiently separated from the intense

primary beam and unwanted reaction byproducts. This is achieved using a recoil separator.

Recoil Separator: A gas-filled recoil separator like the TransActinide Separator and

Chemistry Apparatus (TASCA) or a velocity filter like the Separator for Heavy Ion reaction

Products (SHIP) is used.[7][10][11][12][13][14] These devices use a combination of magnetic

and electric fields to separate the reaction products based on their different magnetic

rigidities or velocities.[7][10]

Gas-Filled Separator Principle: In a gas-filled separator, the chamber is filled with a low-

pressure gas (e.g., helium).[10] The recoiling fusion products and the primary beam particles

have different atomic numbers and velocities, leading to different average charge states as

they pass through the gas. This results in different trajectories in the magnetic field, allowing

for the separation of the desired Hassium ions.

3. Detection of Hassium-271 Decay

The separated Hassium ions are implanted into a sensitive detector array where their decay is

measured.

Implantation Detector: The ions from the recoil separator are implanted into a position-

sensitive silicon detector array.[15]

Alpha Spectroscopy: Hassium-271 decays primarily via the emission of an alpha particle.[5]

The energy of this alpha particle is characteristic of the decaying nucleus. The silicon

detectors measure the energy of the emitted alpha particles with high resolution.[16][17][18]

[19]

Genetic Correlations: The daughter nucleus, Seaborgium-267 (²⁶⁷Sg), is also radioactive and

will decay. By recording the position and time of the implantation of the Hassium ion and the

subsequent alpha decays at the same position, a genetic correlation can be established.

This chain of decays provides a definitive identification of the parent Hassium-271 nucleus.

[20]
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Data Acquisition: A sophisticated data acquisition system is used to record the energy,

position, and time of all implantation and decay events.[15]

IV. Visualizations
Experimental Workflow for Hassium-271 Detection
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A schematic overview of the experimental workflow for the production and detection of

Hassium-271.

Alpha Decay Chain of Hassium-271
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The alpha decay chain originating from Hassium-271, showing the sequential alpha decays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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